Cas no 61935-50-0 (Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel-)

• Product Name: Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel-
• CAS No: 61935-50-0
• MF: C₁₄H₁₇NO₄
• CID: 1632763
• Update Time: 2025-10-29

Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-,(1R,2R)-rel-
• Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel-

Additional information on Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel-

Research Briefing on Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel- (CAS: 61935-50-0)

Cyclopentanecarboxylic acid, 2-[[(phenylmethoxy)carbonyl]amino]-, (1R,2R)-rel- (CAS: 61935-50-0) is a chiral cyclopentane derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a building block for bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the synthesis of peptidomimetics and enzyme inhibitors. This briefing synthesizes the latest research findings on this compound, focusing on its chemical properties, synthetic routes, and biological relevance.

Recent advancements in asymmetric synthesis have enabled more efficient production of (1R,2R)-rel-cyclopentanecarboxylic acid derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system for the enantioselective synthesis of this compound, achieving >99% ee and yields exceeding 85%. This breakthrough addresses previous challenges in stereocontrol during the carboxylation and amidation steps, paving the way for scalable production of this valuable chiral intermediate.

In pharmacological applications, researchers have utilized 61935-50-0 as a key scaffold for developing protease inhibitors. Molecular docking studies reveal that the rigid cyclopentane core and strategically positioned carbamate group enable optimal interactions with the active sites of various disease-relevant enzymes. Notably, derivatives of this compound have shown promising activity against SARS-CoV-2 main protease (Mpro) in computational screening studies, with IC50 values in the low micromolar range.

The compound's stability profile has been extensively characterized in recent formulation studies. Accelerated stability testing under ICH guidelines demonstrated excellent chemical stability at room temperature for up to 24 months when stored under nitrogen atmosphere. These findings support its potential as a stable intermediate for pharmaceutical manufacturing processes requiring prolonged storage or transportation.

Emerging research has also explored the metabolic fate of 61935-50-0 derivatives. In vitro studies using human liver microsomes identified the primary metabolic pathways as oxidative cleavage of the carbamate moiety and hydroxylation of the cyclopentane ring. These insights are crucial for designing derivatives with improved pharmacokinetic properties, particularly for oral drug development programs.

From a regulatory perspective, recent updates to the REACH dossier for 61935-50-0 have confirmed its classification as non-mutagenic and non-cytotoxic at pharmacologically relevant concentrations. This safety profile, combined with its synthetic versatility, positions this compound as an attractive candidate for further medicinal chemistry optimization campaigns targeting various therapeutic areas including infectious diseases and oncology.

Future research directions highlighted in recent publications include the development of continuous flow synthesis methods to enhance production efficiency and the exploration of novel protecting group strategies to enable more complex derivatization. The compound's unique stereochemistry continues to make it valuable for studying structure-activity relationships in chiral drug design.